Cyclohexene, 4-ethenyl-4-methyl-3-(1-methylethenyl)-1-(1-methylethyl)-, (3R-trans)-
Overview
Description
Delta-elemene is a sesquiterpene that is cyclohexene that is substituted at positions 1, 3, 4, and 4 by isopropyl, isopropenyl, methyl, and vinyl groups, respectively (the R,R stereoisomer). It has a role as an apoptosis inducer and a plant metabolite. It is a monocyclic hydrocarbon, a cyclic olefin and a sesquiterpene.
delta-Elemene is a natural product found in Callicarpa japonica, Persicaria minor, and other organisms with data available.
Scientific Research Applications
Cycloaddition Reactions
Research on cyclohexene derivatives like the one often involves cycloaddition reactions. For instance, studies have shown that cyclohexylsulfinyl-3-methyl-1,3-butadienes and related compounds can react with maleimides, contributing to a better understanding of stereochemical outcomes in such reactions (Aversa et al., 2005).
Ring Formation
Cyclohexene derivatives are also pivotal in ring formation processes. For instance, the intramolecular reaction between enol silyl ether and allylic acetate moieties of cyclohexene compounds has been shown to afford stereospecific cis isomers of certain bicyclo compounds (Itoh et al., 1980).
Polymer Synthesis
Ester-functionalized cyclohexene oxide monomers can be copolymerized with CO2 using specific catalysts, leading to the formation of aliphatic polycarbonates. This process is essential in the synthesis of polymers with branched and cyclic structures (Duchateau et al., 2006).
Anticonvulsant Properties
Certain cyclohexene derivatives, specifically enaminones, have been studied for their anticonvulsant properties. The crystal structures of these compounds, such as methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxo-3-cyclohexen-1-carboxylate, have been determined to better understand their pharmaceutical potential (Kubicki et al., 2000).
Photochemical Reactions
Cyclohexene derivatives are significant in photochemical studies. For example, the photo-induced addition of acetic acid to cyclohexene derivatives and the mechanisms involved in these reactions have been extensively investigated (Leong et al., 1973).
Properties
IUPAC Name |
4-ethenyl-4-methyl-1-propan-2-yl-3-prop-1-en-2-ylcyclohexene | |
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InChI |
InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,10-11,14H,1,4,8-9H2,2-3,5-6H3 | |
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InChI Key |
MXDMETWAEGIFOE-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)C1=CC(C(CC1)(C)C=C)C(=C)C | |
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Molecular Formula |
C15H24 | |
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DSSTOX Substance ID |
DTXSID00864301 | |
Record name | delta-Elemene | |
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Molecular Weight |
204.35 g/mol | |
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CAS No. |
20307-84-0 | |
Record name | delta-Elemene | |
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Synthesis routes and methods
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